2-[3-(4-chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide

• IUPAC Name: 2-[[3-[(4-chlorophenyl)sulfonylamino]benzoyl]amino]-N-methylthiophene-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O4S2/c1-21-18(25)16-9-10-28-19(16)22-17(24)12-3-2-4-14(11-12)23-29(26,27)15-7-5-13(20)6-8-15/h2-11,23H,1H3,(H,21,25)(H,22,24)
• InChI Key: XWYTWIBERSQJTC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC=C1)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClN3O4S2
• Molecular Weight: 449.9 g/mol

Description

2-[3-(4-Chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide (CBSA) is a synthetic organic compound that has been recently studied for its potential applications in the field of scientific research. CBSA is a derivative of thiophene, a five-membered heterocyclic compound containing one sulfur and two carbon atoms. The compound has a unique structure that makes it an interesting research subject and has been studied for its potential uses in drug development, biochemistry, and physiology.

Scientific Research Applications

2-[3-(4-chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide has been studied for its potential applications in the field of scientific research. It has been found to be a useful tool in the study of enzyme-catalyzed reactions, as it is able to inhibit certain enzymes and can be used to study their mode of action. Additionally, this compound has been used in the study of the biochemical and physiological effects of certain drugs, as well as in the development of new drugs.

Mechanism of Action

2-[3-(4-chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide is able to inhibit certain enzymes by binding to their active sites. This binding prevents the enzyme from catalyzing its reaction, thus inhibiting its activity. Additionally, this compound has been found to interact with certain receptors in the body, which can lead to the activation of certain biochemical pathways and physiological responses.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit certain enzymes, which can lead to changes in the metabolism of certain drugs. Additionally, this compound has been found to interact with certain receptors in the body, leading to the activation of certain biochemical pathways and physiological responses.

Advantages and Limitations for Lab Experiments

The use of 2-[3-(4-chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound is that it is relatively easy to synthesize and is relatively stable. Additionally, this compound is a relatively non-toxic compound, making it a safe option for laboratory experiments. However, this compound is not as potent as some other compounds, so it may not be suitable for some applications.

Future Directions

The potential applications of 2-[3-(4-chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide in scientific research are numerous. One possible future direction is the study of its effects on drug metabolism and its potential use in the development of new drugs. Additionally, further research could be conducted on its mechanism of action and its ability to interact with certain receptors in the body. Finally, further research could be conducted on its potential uses in the study of biochemical and physiological processes.

Synthesis Methods

2-[3-(4-chlorobenzenesulfonamido)benzamido]-N-methylthiophene-3-carboxamide can be synthesized through a procedure called the Suzuki-Miyaura cross-coupling reaction. In this reaction, a palladium catalyst is used to couple a halogenated aromatic compound, such as 4-chlorobenzenesulfonamide (CBS), with a thiophene-3-carboxamide. The reaction is carried out in an inert atmosphere and is typically completed in a few hours. The resulting product is this compound, which is a white solid at room temperature.